Cas no 380478-51-3 (2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide)
2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z56832814
- 380478-51-3
- 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide
- AB00713153-01
- EN300-26597772
- AKOS001009500
-
- Inchi: 1S/C26H23N3O5/c1-17-4-6-19(7-5-17)16-34-24-11-8-20(14-25(24)33-3)13-21(15-27)26(30)28-23-10-9-22(29(31)32)12-18(23)2/h4-14H,16H2,1-3H3,(H,28,30)/b21-13+
- InChI Key: IXUTYIQKYLBAAW-FYJGNVAPSA-N
- SMILES: O(C1C=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2C)[N+](=O)[O-])=O)=CC=1OC)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 457.16377084g/mol
- Monoisotopic Mass: 457.16377084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 117Ų
2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597772-0.05g |
2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide |
380478-51-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide
Recent Advances in the Study of 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS: 380478-51-3)
The compound 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS: 380478-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.
Recent research has focused on the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. Studies have demonstrated that 380478-51-3 exhibits potent inhibitory effects on specific kinases, making it a promising candidate for the development of targeted therapies. The compound's ability to selectively bind to and inhibit these kinases has been validated through both in vitro and in vivo experiments, highlighting its potential for clinical translation.
One of the most notable findings in recent literature is the compound's efficacy in preclinical models of inflammatory diseases. Researchers have reported that 380478-51-3 significantly reduces the production of pro-inflammatory cytokines and chemokines, suggesting its potential as an anti-inflammatory agent. Additionally, its favorable pharmacokinetic profile and low toxicity in animal models further support its development as a therapeutic candidate.
In the context of cancer research, 380478-51-3 has shown promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest by targeting specific molecular pathways. These findings have spurred interest in further optimizing the compound's structure to enhance its potency and selectivity, with the goal of developing next-generation anticancer agents.
Despite these advancements, challenges remain in the development of 380478-51-3 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to improve treatment outcomes.
In conclusion, the recent studies on 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS: 380478-51-3) underscore its potential as a versatile and potent bioactive molecule. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic properties, paving the way for its eventual clinical application.
380478-51-3 (2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)